Cas no 2758114-93-9 ((3,5-Difluoro-4-nitrophenyl)boronic acid)

• Product Name: (3,5-Difluoro-4-nitrophenyl)boronic acid
• CAS No: 2758114-93-9
• MF: C₆H₄BF₂NO₄
• MW: 202.908068656921
• CID: 5773047
• PubChem ID: 162716995
• Update Time: 2023-11-15

(3,5-Difluoro-4-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2758114-93-9
• (3,5-difluoro-4-nitrophenyl)boronic acid
• EN300-20951572
• (3,5-Difluoro-4-nitrophenyl)boronic acid

• Inchi： 1S/C6H4BF2NO4/c8-4-1-3(7(11)12)2-5(9)6(4)10(13)14/h1-2,11-12H
• InChI Key： FCTCDULNGHQRSW-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.0201441g/mol
• Monoisotopic Mass: 203.0201441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų